Cas no 945762-00-5 (3-Bromo-1H-indazole-7-carbonitrile)

• Product Name: 3-Bromo-1H-indazole-7-carbonitrile
• CAS No: 945762-00-5
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD11848409
• CID: 796751
• PubChem ID: 44585510
• Update Time: 2024-10-25

3-Bromo-1H-indazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indazole-7-carbonitrile
• 1H-Indazole-7-carbonitrile, 3-bromo-
• 3-bromo-2H-indazole-7-carbonitrile
• 1H-Indazole-7-carbonitrile,3-bromo-
• BDBM50270530
• FCH1406736
• VI20021
• ST2417498
• AX8158454
• AB0037522
• Y4808
• 3-Bromo-1H-indazole-7-carbonitrile (ACI)
• CHEMBL451541
• VMB76200
• MFCD11848409
• DTXSID00659577
• SCHEMBL25251720
• 945762-00-5
• PD181298
• J-511797
• DS-11111
• C77270
• AKOS015898261

• MDL： MFCD11848409
• Inchi： 1S/C8H4BrN3/c9-8-6-3-1-2-5(4-10)7(6)11-12-8/h1-3H,(H,11,12)
• InChI Key： MRGZUAUMTMLMTE-UHFFFAOYSA-N
• SMILES： N#CC1C2=C(C(=NN2)Br)C=CC=1

Computed Properties

• Exact Mass: 220.95900
• Monoisotopic Mass: 220.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.85±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 425.3±25.0 °C at 760 mmHg
• Flash Point: 211.0±23.2 °C
• Refractive Index: 1.739
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 52.47000
• LogP: 2.19708
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Bromo-1H-indazole-7-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C